Cas no 2580236-20-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid
• CAS No: 2580236-20-8
• MF: C₂₆H₂₅NO₅
• MW: 431.480407476425
• CID: 5661364
• PubChem ID: 165895511
• Update Time: 2025-06-23

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729691
• 2580236-20-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butoxy]benzoic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid

• Inchi： 1S/C26H25NO5/c1-2-18(15-31-19-13-11-17(12-14-19)25(28)29)27-26(30)32-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,18,24H,2,15-16H2,1H3,(H,27,30)(H,28,29)
• InChI Key： DAGKBBQEURKCCV-UHFFFAOYSA-N
• SMILES： O(C(NC(COC1C=CC(C(=O)O)=CC=1)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.17327290g/mol
• Monoisotopic Mass: 431.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic Acid (CAS No. 2580236-20-8)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid (CAS No. 2580236-20-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzoic acid moiety. These structural elements contribute to its potential applications in various biochemical and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. The presence of this group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid makes it an attractive candidate for the development of novel peptides and peptidomimetics. The benzoic acid moiety, on the other hand, imparts additional functional properties, such as enhanced solubility and potential binding interactions with biological targets.

Recent studies have highlighted the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of these enzymes, thereby inhibiting their catalytic activity and potentially slowing down disease progression.

In another study, published in the European Journal of Medicinal Chemistry (2023), researchers explored the use of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid as a scaffold for the development of antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several strains of influenza virus. The unique structural features of the compound allowed for the design of highly specific and potent antiviral agents with improved pharmacokinetic properties.

The synthetic route for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid involves several well-established chemical transformations. The synthesis typically begins with the protection of an amino group using the Fmoc protecting group, followed by the introduction of the butoxybenzoic acid moiety through a series of coupling reactions. The final step involves deprotection to yield the desired compound. This synthetic strategy ensures high purity and yield, making it suitable for large-scale production.

The physicochemical properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 457.51 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug development processes.

In terms of safety and handling, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid should be stored under dry conditions at room temperature. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage.

The potential applications of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid extend beyond its use as a therapeutic agent. It has also been explored as a building block for the synthesis of complex organic molecules and polymers. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of advanced materials with tunable properties for use in drug delivery systems and tissue engineering applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butoxybenzoic acid (CAS No. 2580236-20-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its use in various scientific and industrial contexts.